Cas no 39568-91-7 (1,4-Benzenedimethanol,2,3,5,6-tetrabromo-)

• Product Name: 1,4-Benzenedimethanol,2,3,5,6-tetrabromo-
• CAS No: 39568-91-7
• MF: C₈H₆Br₄O₂
• MW: 453.748039722443
• CID: 319097
• PubChem ID: 991590
• Update Time: 2025-04-19

1,4-Benzenedimethanol,2,3,5,6-tetrabromo- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedimethanol,2,3,5,6-tetrabromo-
• [2,3,5,6-tetrabromo-4-(hydroxymethyl)phenyl]methanol
• (2,3,5,6-tetrabromobenzene-1,4-diyl)dimethanol
• 2,3,5,6-Tetrabromo-p-xylene-alpha,alpha'-diol
• EINECS 254-518-9
• DIJZCMNVRFTVBB-UHFFFAOYSA-N
• AKOS005460415
• (perbromo-1,4-phenylene)dimethanol
• 39568-91-7
• NS00030605
• DTXSID70192683
• SCHEMBL5704009

• Inchi： 1S/C8H6Br4O2/c9-5-3(1-13)6(10)8(12)4(2-14)7(5)11/h13-14H,1-2H2
• InChI Key： DIJZCMNVRFTVBB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(CO)C(=C(C=1CO)Br)Br)Br

Computed Properties

• Exact Mass: 134.094294
• Monoisotopic Mass: 134.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 2.9

Experimental Properties

• Density: 2.495
• Boiling Point: 516.6°C at 760 mmHg
• Flash Point: 266.2°C
• Refractive Index: 1.695